molecular formula C7H9IN2 B8786280 4-(Aminomethyl)-2-iodoaniline CAS No. 106941-22-4

4-(Aminomethyl)-2-iodoaniline

Cat. No.: B8786280
CAS No.: 106941-22-4
M. Wt: 248.06 g/mol
InChI Key: XAEMKYWFXUEWGD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Aminomethyl)-2-iodoaniline is a useful research compound. Its molecular formula is C7H9IN2 and its molecular weight is 248.06 g/mol. The purity is usually 95%.
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Properties

CAS No.

106941-22-4

Molecular Formula

C7H9IN2

Molecular Weight

248.06 g/mol

IUPAC Name

4-(aminomethyl)-2-iodoaniline

InChI

InChI=1S/C7H9IN2/c8-6-3-5(4-9)1-2-7(6)10/h1-3H,4,9-10H2

InChI Key

XAEMKYWFXUEWGD-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1CN)I)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (2.44 g, 10 mmol) 4-amino-3-iodobenzonitrile (Helv. Chim. Acta. 54: 1486-1488, 1971, Toth: "Die jodierung von desaktivierten aromatischen aminen in wasseriger phase.") in dry THF (5 ml) was added 30 ml of borane-tetrahydrofuran complex solution (30 mmole) with stirring. The solution was heated at reflux temperature for 1 hr. under argon. Upon cooling, ethanol (2 ml) was added to quench excess borane. After the vigorous reaction subsided, water (30 ml) and ether (40 ml) were added and the mixture was separated. The aqueous layer was again extracted with ether (2×40 ml) and the combined ether extracts were dried. HCl gas was bubbled through the ether solution for 10 min. and the granular white precipitate which resulted was collected and recrystallized from methanol (3.0 g, 94%): mp 185°-195° C. (dec); IR (cm-1) Nujol 3500, 1545, 1595 (amine salt); PMR (DMSO-d6) γ8.5 (br, S, 2H), 7.8 (m, 3H), 7.2 (br, S, 2H), 3.7 (S, 2H). Anal. Calcd. for C7H9NI.2HCl: C, 26.17; H, 3.43; N, 8.72. Found: C, 26.21; H, 3.42; N, 8.75.
Quantity
2.44 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
reactant
Reaction Step Three
Name
Quantity
40 mL
Type
reactant
Reaction Step Three
[Compound]
Name
solution
Quantity
30 mmol
Type
reactant
Reaction Step Four
Name
Quantity
5 mL
Type
solvent
Reaction Step Four

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